Cas no 171860-06-3 (Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)-)

• Product Name: Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)-
• CAS No: 171860-06-3
• MF: C₂₀H₂₀O₃
• MW: 308.371006011963
• CID: 1354021
• PubChem ID: 21296872
• Update Time: 2025-04-20

Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-butyl-6-benzofuranyl)(4-methoxyphenyl)-
• SCHEMBL10615643
• HTB2XC4AJT
• (2-Butyl-6-benzofuranyl)(4-methoxyphenyl)methanone
• 2-butyl-6-(4-methoxybenzoyl)benzofuran
• 171860-06-3

• Inchi： 1S/C20H20O3/c1-3-4-5-18-12-15-6-7-16(13-19(15)23-18)20(21)14-8-10-17(22-2)11-9-14/h6-13H,3-5H2,1-2H3
• InChI Key： VFLBUCZWOBCSFC-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C3C=CC(=CC=3)OC)=O)C=CC=2C=C1CCCC

Computed Properties

• Exact Mass: 308.1413
• Monoisotopic Mass: 308.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44